Cas no 40601-76-1 (Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate)

• Product Name: Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate
• CAS No: 40601-76-1
• MF: C₄₂H₅₇N₃O₆
• MW: 699.918492078781
• MDL: MFCD01026105
• CID: 55254
• PubChem ID: 24865849
• Update Time: 2026-05-14

Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate Chemical and Physical Properties

Names and Identifiers

• tris(4-tert-butyl-3-hydroxy-2,6-dimethyl-benzyl)
• Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) isocyanurate
• Antioxidant 1790
• Cyanox 1790
• Irganox 3790
• Primanox1790
• DEOX-1790
• 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6-(1H,3H,5H)-trione
• 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethyl benzyl)–1,3,5-triazine-2,4,6-(1H,3H,5H)-trione
• Antioxidant-1790
• Mezlocillin Sodium
• 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6-(1h (3h,5h)-trione
• 1,3,5-tris[(4-tert-butyl-3-hydroxy-2,6-dimethylphenyl)methyl]-1,3,5-triazinane-2,4,6-trione
• Isocyanuric Acid Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Ester
• Thanox 1790
• Irganox 1790
• Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate

• MDL： MFCD01026105
• Inchi： InChI=1S/C42H57N3O6/c1-22-16-31(40(7,8)9)34(46)25(4)28(22)19-43-37(49)44(20-29-23(2)17-32(41(10,11)12)35(47)26(29)5)39(51)45(38(43)50)21-30-24(3)18-33(42(13,14)15)36(48)27(30)6/h16-18,46-48H,19-21H2,1-15H3
• InChI Key： XYXJKPCGSGVSBO-UHFFFAOYSA-N
• SMILES： CC1=C(CN2C(=O)N(CC3=C(C)C=C(C(=C3C)O)C(C)(C)C)C(=O)N(CC4=C(C)C=C(C(=C4C)O)C(C)(C)C)C2=O)C(=C(C(=C1)C(C)(C)C)O)C

Computed Properties

• Exact Mass: 699.42500
• Monoisotopic Mass: 699.425
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 9
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 10
• Topological Polar Surface Area: 122A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 163-165 °C (lit.)
• Boiling Point: 793.8±60.0 °C at 760 mmHg
• Flash Point: 433.9±32.9 °C
• Refractive Index: 1.592
• PSA: 126.69000
• LogP: 7.17630
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols